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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of methyl
anthranilate in a wide array of organic solvents. The following sections detail quantitative

solubility data, experimental protocols for solubility determination, and a workflow for assessing

the solubility of this compound, offering valuable insights for its application in research, flavor

and fragrance formulation, and pharmaceutical development.

Quantitative Solubility of Methyl Anthranilate
The solubility of methyl anthranilate varies significantly across different classes of organic

solvents, a critical consideration for its application in various formulations and chemical

processes. The data presented below, primarily at 20°C, has been compiled to provide a

comparative overview.

High to Excellent Solubility
Methyl anthranilate exhibits high solubility in many common polar aprotic and polar protic

solvents. This is attributed to its molecular structure, which includes an ester and an amino

group, allowing for hydrogen bonding and dipole-dipole interactions.
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Solvent Class Solvent Name Solubility (g/L) at 20°C[1]

Amide Dimethylformamide (DMF) 793.49

N,N-Dimethylacetamide

(DMAc)
752.68

N-Methyl-2-pyrrolidone (NMP) 487.18

Sulfoxide Dimethyl sulfoxide (DMSO) 1131.8

Alcohol Methanol 333.92

Ethanol 180.58

n-Propanol 121.37

Isopropanol 99.18

n-Butanol 94.45

tert-Butanol 107.55

Benzyl alcohol 104.71

Ketone Acetone 180.22

Cyclohexanone 174.39

2-Butanone (MEK) 169.52

3-Pentanone 168.79

Cyclopentanone 247.5

Ether Tetrahydrofuran (THF) 252.76

1,4-Dioxane 113.22

Ester Methyl acetate 109.41

Methyl propionate 141.58

Halogenated Chloroform 111.27

Other Pyridine 340.37

Acetic acid 212.89
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Acrylic acid 263.87

gamma-Butyrolactone 213.64

Moderate Solubility
A range of less polar or bulkier solvents demonstrate moderate solubility for methyl
anthranilate.
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Solvent Class Solvent Name Solubility (g/L) at 20°C[1]

Alcohol Isobutanol 66.66

n-Pentanol 61.51

Isopentanol 60.02

n-Heptanol 43.9

sec-Butanol 76.44

tert-Amyl alcohol 85.27

Ester Ethyl acetate 77.65

Ethyl formate 53.09

Isopropyl acetate 33.17

n-Propyl acetate 29.03

n-Butyl acetate 23.13

Ether Diethyl ether 56.5

Dipropyl ether 56.5

Methyl tert-butyl ether (MTBE) 36.92

Halogenated Dichloromethane 49.39

1,2-Dichloroethane 81.79

Tetrachloromethane 33.93

Chlorobenzene 32.45

Nitrile Acetonitrile 153.14

Other Propylene glycol Soluble[2][3]

Ethylene glycol 71.76

Low to Insoluble
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Methyl anthranilate has limited solubility in nonpolar solvents like hydrocarbons and is

reported to be insoluble in paraffin oil and glycerin.[2][3][4]

Solvent Class Solvent Name Solubility (g/L) at 20°C[1]

Hydrocarbon Toluene 21.15

Cyclohexane 2.2

n-Heptane 6.23

n-Hexane 2.43

Halogenated 1,2-Dichlorobenzene 12.43

1,2,4-Trichlorobenzene 27.0

Oil Paraffin oil Insoluble[2][3][4]

Polyol Glycerin Insoluble

Experimental Protocols for Solubility Determination
A standardized and rigorous methodology is crucial for obtaining accurate and reproducible

solubility data. The following section outlines a general experimental protocol based on the

widely accepted shake-flask method, which is considered a reliable technique for solubility

measurement.[5]

Principle of the Shake-Flask Method
The shake-flask method involves creating a saturated solution of the solute (methyl
anthranilate) in the solvent of interest by allowing the system to reach thermodynamic

equilibrium. The concentration of the solute in the saturated solution is then determined

analytically.

Materials and Equipment
Methyl Anthranilate: High purity (≥98%)

Solvents: Analytical or HPLC grade
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Equipment:

Analytical balance

Thermostatically controlled shaker or incubator

Vials with screw caps

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas

Chromatography-Mass Spectrometry (GC-MS) system.

Experimental Procedure
Preparation of Supersaturated Solution: Add an excess amount of methyl anthranilate to a

known volume or weight of the organic solvent in a sealed vial. The presence of undissolved

solid is essential to ensure that a saturated solution is formed.

Equilibration: Place the vials in a thermostatically controlled shaker set to a constant

temperature (e.g., 20°C or 25°C). Agitate the samples for a sufficient period to allow for

equilibrium to be reached. This can range from 24 to 72 hours, depending on the solvent and

the dissolution rate of the compound.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature to let the excess solid settle. For more effective separation, the

samples can be centrifuged.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To

ensure no solid particles are transferred, pass the solution through a syringe filter into a pre-

weighed volumetric flask.

Quantification:
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Accurately weigh the collected saturated solution.

Dilute the sample with a suitable solvent (often the same solvent used for the solubility test

or a mobile phase component for HPLC) to a concentration within the linear range of the

analytical method.

Analyze the diluted sample using a validated analytical method, such as HPLC-UV or GC-

MS, to determine the concentration of methyl anthranilate.[6][7]

Data Calculation: Calculate the solubility in the desired units (e.g., g/100 mL, g/L, mol/L)

based on the measured concentration and the dilution factor.

Visualization of Experimental and Logical
Workflows
General Workflow for Solubility Determination
The following diagram illustrates the key steps in determining the solubility of methyl
anthranilate in an organic solvent.
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Caption: Workflow for determining methyl anthranilate solubility.

Logical Flow for Solvent Selection in Formulation
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The choice of solvent is a critical step in the development of products containing methyl
anthranilate. The following diagram outlines a logical approach to solvent selection based on

key parameters.
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Caption: Decision process for solvent selection in formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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